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Compound of Interest

Compound Name: Qsymia

CAS No.: 960078-81-3

Cat. No.: B1240882

Get Quote

For Immediate Implementation by Laboratory and Clinical Professionals

The proper disposal of unused, expired, or unwanted Qsymia (phentermine and topiramate

extended-release capsules), a Schedule IV controlled substance, is a critical component of

laboratory safety, clinical trial management, and environmental protection. Adherence to

established protocols prevents drug diversion, accidental exposure, and ecological

contamination. This document provides essential, step-by-step guidance for the safe and

compliant disposal of Qsymia.

While the official U.S. Food and Drug Administration (FDA) medication guide for Qsymia does

not provide specific disposal instructions, the established guidelines for the disposal of

controlled substances should be followed.[1][2] The primary recommendation is to utilize drug

take-back programs.[3][4][5][6] If such programs are not accessible, at-home disposal methods

are permissible.[3][4][7][8]
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The following table summarizes the recommended disposal options for Qsymia, outlining the

key logistical and safety considerations for each.

Disposal Method Logistical Requirements
Safety & Compliance
Considerations

Drug Take-Back Programs

Locate an authorized collection

site (e.g., retail pharmacies,

hospitals, clinics, law

enforcement agencies).

Transport the medication to the

site.

This is the preferred and most

secure method. Ensures

permanent and safe

destruction by authorized

personnel. Minimizes risk of

diversion and environmental

impact. The U.S. Drug

Enforcement Administration

(DEA) sponsors National

Prescription Drug Take Back

Days.

Mail-Back Programs

Obtain a pre-paid, pre-

addressed mail-back envelope

from a pharmacy or other

authorized distributor. Place

the medication in the envelope

and mail it.

A convenient option when a

take-back site is not readily

available. Envelopes are

designed for the safe and

secure transport of controlled

substances to an authorized

disposal facility.

At-Home Disposal (when take-

back is unavailable)

Household trash, undesirable

substance (e.g., coffee

grounds, cat litter), sealable

bag or container.

Follow a specific multi-step

procedure to render the

medication non-retrievable and

safe for household trash.

Reduces the risk of accidental

ingestion by humans or

animals.
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In the absence of a readily available drug take-back program, the following protocol must be

strictly adhered to for the at-home disposal of Qsymia. This procedure is designed to render

the medication unpalatable and less accessible.

Objective: To safely and securely dispose of unwanted Qsymia capsules in household trash.

Materials:

Unwanted Qsymia capsules

An undesirable, absorbent substance (e.g., used coffee grounds, dirt, cat litter)

A sealable plastic bag or an empty container with a lid (e.g., an empty margarine tub)

Permanent marker or duct tape

Procedure:

Removal from Original Container: Carefully remove the Qsymia capsules from their original

packaging. Do not crush the capsules.[7]

Mixing with Undesirable Substance: Place the intact capsules into a sealable plastic bag or

container. Add a sufficient amount of an undesirable substance, such as used coffee grounds

or cat litter, to mix with the medication.[3][5][6][7]

Sealing the Mixture: Seal the bag or container securely to prevent leakage of the medication

and mixture.[3][5][7]

Disposal in Household Trash: Place the sealed container in your household trash.[3][5][7]

Redaction of Personal Information: Before disposing of the original prescription bottle,

remove or obscure all personally identifiable information from the label using a permanent

marker or duct tape to protect your privacy.[3][7]

Note: Qsymia is not on the FDA's "flush list."[4] Do not flush Qsymia down the toilet or drain

unless specifically instructed to do so by a healthcare professional, as this can have adverse

environmental effects.[5][8]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1240882/docs?utm_src=pdf-body#safeguarding-health-and-environment-proper-disposal-procedures-for-qsymia
https://www.benchchem.com/product/b1240882/docs?utm_src=pdf-body#safeguarding-health-and-environment-proper-disposal-procedures-for-qsymia
https://www.benchchem.com/product/b1240882/docs?utm_src=pdf-body#safeguarding-health-and-environment-proper-disposal-procedures-for-qsymia
https://www.benchchem.com/product/b1240882/docs?utm_src=pdf-body#safeguarding-health-and-environment-proper-disposal-procedures-for-qsymia
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://wellcare.silversummithealthplan.com/member-resources/member-rights/medication-disposal.html
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://www.nationwidechildrens.org/family-resources-education/health-wellness-and-safety-resources/helping-hands/medicine-proper-disposal
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://wellcare.silversummithealthplan.com/member-resources/member-rights/medication-disposal.html
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://wellcare.silversummithealthplan.com/member-resources/member-rights/medication-disposal.html
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://wellcare.silversummithealthplan.com/member-resources/member-rights/medication-disposal.html
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b1240882/docs?utm_src=pdf-body#safeguarding-health-and-environment-proper-disposal-procedures-for-qsymia
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b1240882/docs?utm_src=pdf-body#safeguarding-health-and-environment-proper-disposal-procedures-for-qsymia
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240882?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing the Qsymia Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Qsymia.
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Caption: Decision workflow for the proper disposal of Qsymia.

By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of Qsymia, thereby upholding their commitment to

public health and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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